Cas no 1361861-39-3 (2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361861-39-3
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912841
• Update Time: 2025-10-28

2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-11-3-1-2-9(12(11)15)10-5-4-8(6-7-17)18-13(10)16/h1-5H,6H2
• InChI Key： FUYYTNYXIWKCOP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=C(N=C(CC#N)C=C1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile

Comprehensive Overview of 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361861-39-3)

2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361861-39-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and dichlorophenyl substitution, exhibits properties that make it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel crop protection agents and pharmaceutical intermediates.

The molecular structure of 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile features a chloro substituent at the 2-position of the pyridine ring, coupled with a 2,3-dichlorophenyl group at the 3-position. The acetonitrile moiety at the 6-position further enhances its reactivity, making it a versatile building block for chemical synthesis. This structural complexity allows for diverse modifications, catering to specific industrial or research needs. Its CAS No. 1361861-39-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

In recent years, the demand for high-purity intermediates like 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile has surged, driven by advancements in precision agriculture and drug discovery. The compound's role in developing next-generation pesticides aligns with global trends toward sustainable farming practices. Additionally, its potential in medicinal chemistry has sparked interest, particularly in the design of targeted therapies for various health conditions. These applications underscore the compound's relevance in addressing contemporary challenges in both agriculture and healthcare.

From a synthetic perspective, 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile is often synthesized through multi-step organic reactions, including cross-coupling and cyanation processes. The purity and yield of the final product are critical, as they directly impact its efficacy in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity and purity. These rigorous quality control measures ensure that the compound meets the stringent standards required for research and industrial use.

The growing interest in 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile is also reflected in the increasing number of scientific publications and patents citing its use. Researchers are exploring its potential as a key intermediate in the synthesis of heterocyclic compounds, which are pivotal in the development of new bioactive molecules. Furthermore, its compatibility with green chemistry principles makes it an attractive candidate for environmentally friendly synthesis routes, aligning with the global push toward sustainable chemical production.

In conclusion, 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361861-39-3) represents a critical component in modern chemical research and industrial applications. Its unique structural features and versatile reactivity make it indispensable in the development of innovative solutions for agriculture and medicine. As the scientific community continues to uncover its full potential, this compound is poised to play an even more significant role in addressing some of the most pressing challenges of our time.